2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione

• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 2-(2-hydroxyethyl)-1//',7-dimethylspiro[chromeno[2,3-c]pyrrole-1,3//'-indole]-2//',3,9-trione
• InChI: InChI=1S/C22H18N2O5/c1-12-7-8-16-13(11-12)18(26)17-19(29-16)20(27)24(9-10-25)22(17)14-5-3-4-6-15(14)23(2)21(22)28/h3-8,11,25H,9-10H2,1-2H3
• InChI Key: KACISFHIEWTRNM-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C4(C5=CC=CC=C5N(C4=O)C)N(C3=O)CCO

Description

2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione, also known as HCPT, is a synthetic compound that belongs to the family of coumarin derivatives. It has been extensively studied for its potential applications in cancer treatment and other diseases.

Mechanism of Action

The mechanism of action of 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione involves the inhibition of topoisomerase I, an enzyme that is involved in DNA replication and transcription. 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione binds to the DNA-topoisomerase I complex, preventing the religation of the broken DNA strand and leading to the accumulation of single-strand DNA breaks. This results in the inhibition of DNA replication and ultimately, cell death.
Biochemical and Physiological Effects:
2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione in lab experiments is its high potency and selectivity towards cancer cells. However, 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione is also known to have poor solubility, which can limit its effectiveness in in vivo studies. 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione is also known to have low stability in biological fluids, which can limit its bioavailability.

Future Directions

There are several future directions for the study of 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione. One direction is to improve the solubility and stability of 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione, which could enhance its effectiveness in in vivo studies. Another direction is to study the potential application of 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione in combination with other anticancer agents, which could enhance its efficacy and reduce its side effects. Additionally, further studies are needed to explore the potential application of 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione in other diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione can be synthesized through several methods, including the Pechmann condensation reaction, the Friedel-Crafts reaction, and the Knoevenagel condensation reaction. The Pechmann condensation reaction involves the reaction of 3-methyl-2-buten-1-ol with salicylic aldehyde in the presence of concentrated sulfuric acid. The Friedel-Crafts reaction involves the reaction of salicylic aldehyde with 2,3-dimethylindole in the presence of aluminum chloride. The Knoevenagel condensation reaction involves the reaction of salicylic aldehyde with 2,3-dimethylindole-5-carboxaldehyde in the presence of a base such as piperidine.

Scientific Research Applications

2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has shown promising results in preclinical studies as a potential anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-(2-hydroxyethyl)-1',7-dimethyl-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has also been studied for its potential application in other diseases, such as Alzheimer's disease, Parkinson's disease, and malaria.